Cas no 1448030-30-5 (4-[4-(benzenesulfonyl)piperidine-1-carbonyl]-N,N-dimethylbenzene-1-sulfonamide)

• Product Name: 4-[4-(benzenesulfonyl)piperidine-1-carbonyl]-N,N-dimethylbenzene-1-sulfonamide
• CAS No: 1448030-30-5
• MF: C₂₀H₂₄N₂O₅S₂
• MW: 436.544962882996
• CID: 5846084
• PubChem ID: 71808741
• Update Time: 2025-05-20

4-[4-(benzenesulfonyl)piperidine-1-carbonyl]-N,N-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-[4-(benzenesulfonyl)piperidine-1-carbonyl]-N,N-dimethylbenzenesulfonamide
• Benzenesulfonamide, N,N-dimethyl-4-[[4-(phenylsulfonyl)-1-piperidinyl]carbonyl]-
• 4-[4-(benzenesulfonyl)piperidine-1-carbonyl]-N,N-dimethylbenzene-1-sulfonamide
• 1448030-30-5
• DTXSID301134986
• N,N-dimethyl-4-(4-(phenylsulfonyl)piperidine-1-carbonyl)benzenesulfonamide
• AKOS024563608
• F6441-2282

• Inchi： 1S/C20H24N2O5S2/c1-21(2)29(26,27)19-10-8-16(9-11-19)20(23)22-14-12-18(13-15-22)28(24,25)17-6-4-3-5-7-17/h3-11,18H,12-15H2,1-2H3
• InChI Key： NCVAPKFZQHETTG-UHFFFAOYSA-N
• SMILES： C1(S(N(C)C)(=O)=O)=CC=C(C(N2CCC(S(C3=CC=CC=C3)(=O)=O)CC2)=O)C=C1

Computed Properties

• Exact Mass: 436.11266422g/mol
• Monoisotopic Mass: 436.11266422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 761
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 109Ų

Additional information on 4-[4-(benzenesulfonyl)piperidine-1-carbonyl]-N,N-dimethylbenzene-1-sulfonamide

Introduction to 4-[4-(benzenesulfonyl)piperidine-1-carbonyl]-N,N-dimethylbenzene-1-sulfonamide (CAS No. 1448030-30-5)

4-[4-(benzenesulfonyl)piperidine-1-carbonyl]-N,N-dimethylbenzene-1-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 1448030-30-5, belongs to a class of molecules that exhibit potential therapeutic applications, particularly in the realm of drug discovery and development. The presence of multiple functional groups, including a benzenesulfonyl moiety and a piperidine-1-carbonyl group, makes this molecule a promising candidate for further investigation in medicinal chemistry.

The benzenesulfonyl group is a well-known pharmacophore that contributes to the binding affinity and specificity of many pharmaceutical agents. Its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions has been exploited in the design of drugs targeting various diseases. In contrast, the piperidine-1-carbonyl moiety introduces rigidity and stability to the molecular structure, which can enhance the metabolic stability of drug candidates. These features make 4-[4-(benzenesulfonyl)piperidine-1-carbonyl]-N,N-dimethylbenzene-1-sulfonamide an intriguing compound for further exploration in drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. The integration of machine learning algorithms has allowed for the rapid screening of large chemical libraries, identifying molecules with high potential for therapeutic efficacy. In this context, 4-[4-(benzenesulfonyl)piperidine-1-carbonyl]-N,N-dimethylbenzene-1-sulfonamide has been subjected to virtual screening using various docking protocols to assess its interaction with potential biological targets. Preliminary results suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in critical biological pathways.

The synthesis of 4-[4-(benzenesulfonyl)piperidine-1-carbonyl]-N,N-dimethylbenzene-1-sulfonamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the benzenesulfonyl group typically involves sulfonylation reactions, while the incorporation of the piperidine-1-carbonyl moiety often necessitates condensation reactions or cyclization processes. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions, have been employed to improve yield and purity. These methods not only enhance the efficiency of synthesis but also allow for the preparation of complex molecular architectures.

The pharmacological profile of 4-[4-(benzenesulfonyl)piperidine-1-carbonyl]-N,N-dimethylbenzene-1-sulfonamide is currently under investigation in several preclinical studies. Researchers are exploring its potential as an inhibitor of enzymes involved in inflammation and pain signaling, as well as its efficacy in modulating neurotransmitter receptors. The compound's ability to interact with multiple targets suggests that it may have broad therapeutic applications. Additionally, its structural features could make it a valuable scaffold for designing next-generation drugs with improved pharmacokinetic properties.

In conclusion, 4-[4-(benzenesulfonyl)piperidine-1-carbonyl]-N,N-dimethylbenzene-1-sulfonamide represents a significant advancement in pharmaceutical chemistry. Its unique structural composition and potential biological activity make it a compelling candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in the discovery and design of novel therapeutic agents. The ongoing studies into its pharmacological properties hold promise for addressing unmet medical needs across various therapeutic areas.